Cas no 2549036-05-5 (4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 2549036-05-5
• MF: C₁₇H₁₇ClN₆
• MW: 340.810081243515
• CID: 5314682
• PubChem ID: 154853655
• Update Time: 2025-06-14

4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-Chlorophenyl)-1-piperazinyl]-6-(1H-pyrazol-1-yl)pyrimidine
• AKOS040730715
• 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• F6791-6469
• 2549036-05-5

• Inchi： 1S/C17H17ClN6/c18-14-4-1-2-5-15(14)22-8-10-23(11-9-22)16-12-17(20-13-19-16)24-7-3-6-21-24/h1-7,12-13H,8-11H2
• InChI Key： ODYSZAYJKXAARB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(C2C=C(N=CN=2)N2C=CC=N2)CC1

Computed Properties

• Exact Mass: 340.1203223g/mol
• Monoisotopic Mass: 340.1203223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.0±50.0 °C(Predicted)
• pka: 4.22±0.40(Predicted)

Additional information on 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine

Comprehensive Overview of 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2549036-05-5)

The compound 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2549036-05-5) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, combining a pyrimidine core with piperazine and pyrazole moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. The synthesis of 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. The presence of the 2-chlorophenyl group and the piperazine ring contributes to its binding affinity with certain receptors, making it a subject of interest in drug discovery programs targeting neurological and metabolic disorders.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in personalized medicine. This compound’s pyrimidine scaffold is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Users often search for "pyrimidine-based therapeutics" or "piperazine derivatives in drug design," highlighting the growing curiosity about its applications. The 1H-pyrazol-1-yl moiety further enhances its versatility, enabling interactions with a wide range of biological targets.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of such compounds. Researchers are keen to understand how modifications to the 2-chlorophenyl or pyrazole groups affect the compound’s efficacy and selectivity. Computational studies, including molecular docking and QSAR modeling, are often employed to predict its behavior in biological systems. These approaches align with the increasing trend of AI-driven drug discovery, a frequently searched term in modern pharmacology.

The compound’s physicochemical properties, such as solubility, logP, and stability, are also critical for its development into a viable drug candidate. Laboratories worldwide are investigating its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for addressing common user queries like "how to improve bioavailability of pyrimidine derivatives" or "optimizing piperazine-containing compounds for clinical use."

From a commercial perspective, 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine is often discussed in the context of patent landscapes and intellectual property. Companies and academic institutions are actively filing patents for novel derivatives, reflecting its potential in the competitive pharmaceutical market. Searches related to "patents for chlorophenyl piperazine compounds" or "pyrazole-pyrimidine hybrids in drug development" are on the rise, indicating its relevance in innovation-driven industries.

In conclusion, 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2549036-05-5) represents a fascinating area of research at the intersection of chemistry and biology. Its multifaceted structure and potential applications make it a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this molecule may well become a cornerstone in the development of next-generation therapeutics.